N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide

• IUPAC Name: N,N'-bis[(E)-(3-bromo-4-fluorophenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H10Br2F2N4O2/c17-11-5-9(1-3-13(11)19)7-21-23-15(25)16(26)24-22-8-10-2-4-14(20)12(18)6-10/h1-8H,(H,23,25)(H,24,26)/b21-7+,22-8+
• InChI Key: CTPJASIXAWDNEH-KVJLFNRQSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=NNC(=O)C(=O)NN=CC2=CC(=C(C=C2)F)Br)Br)F
• Isomeric SMILES: C1=CC(=C(C=C1/C=N/NC(=O)C(=O)N/N=C/C2=CC(=C(C=C2)F)Br)Br)F
• Molecular Formula: C16H10Br2F2N4O2
• Molecular Weight: 488.08 g/mol

Description

N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide, also known as BBEDH, is a chemical compound that has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. BBEDH is a hydrazone derivative that possesses unique chemical properties that make it an attractive candidate for a wide range of research studies.

Mechanism of Action

The exact mechanism of action of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide is still not fully understood. However, it is believed that N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide exerts its biological effects by interacting with various cellular targets, including DNA, RNA, and proteins. N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and disrupt bacterial cell walls.
Biochemical and physiological effects:
N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have shown that N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide can induce cell cycle arrest and apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and disrupt bacterial cell walls. In vivo studies have shown that N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide can reduce tumor growth, alleviate inflammation, and improve bacterial infections.

Advantages and Limitations for Lab Experiments

N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide possesses several advantages for lab experiments, including its high purity, stability, and reproducibility. However, N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide research, including:
1. Further studies on the mechanism of action of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide
2. Development of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide derivatives with improved properties
3. Investigation of the potential use of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide as a drug delivery agent
4. Exploration of the potential use of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide in combination with other drugs or therapies
5. Investigation of the potential use of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide in environmental remediation.
Conclusion:
In conclusion, N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide is a chemical compound that has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide possesses unique chemical properties that make it an attractive candidate for further research studies. The synthesis of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been optimized to achieve high yields and purity, making it suitable for further research studies. The exact mechanism of action of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide is still not fully understood, but it is believed to interact with various cellular targets, including DNA, RNA, and proteins. N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been shown to possess a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-microbial properties. There are several potential future directions for N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide research, including further studies on its mechanism of action and the development of N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide derivatives with improved properties.

Scientific Research Applications

N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been shown to possess anti-cancer, anti-inflammatory, and anti-microbial properties. In agriculture, N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been studied for its potential use as a plant growth regulator and pesticide. In environmental science, N'~1~,N'~2~-bis(3-bromo-4-fluorobenzylidene)ethanedihydrazide has been studied for its potential use as a water treatment agent.